N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C24H31N3O4S/c1-26-12-9-19-15-18(5-7-21(19)26)22(27-10-3-2-4-11-27)17-25-32(28,29)20-6-8-23-24(16-20)31-14-13-30-23/h5-8,15-16,22,25H,2-4,9-14,17H2,1H3
• InChI Key: BYOISNUABYOTQN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4)N5CCCCC5
• Molecular Formula: C24H31N3O4S
• Molecular Weight: 457.6 g/mol

Description

N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C24H31N3O4S and its molecular weight is 457.59. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Antimicrobial Activity

Sulfonamide derivatives incorporating the 1,4-benzodioxane moiety have been extensively studied for their enzyme inhibitory and antimicrobial properties. For instance, certain ethylated sulfonamides with 1,4-benzodioxane scaffolds showed significant inhibitory activity against enzymes like lipoxygenase, acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and α-glucosidase, alongside good antibacterial capabilities against various bacterial strains (Irshad et al., 2016). These findings suggest potential therapeutic applications in treating conditions associated with these enzymes, including inflammatory diseases, Alzheimer's disease, and diabetes.

Pharmacological Evaluation for CNS Disorders

Compounds with sulfonamide linkages, particularly those affecting serotonin and dopamine receptors, have been evaluated for their pharmacological potential in central nervous system (CNS) disorders. A study identified N-alkylated arylsulfonamide derivatives as either selective 5-HT7 receptor antagonists or multifunctional agents with potential therapeutic applications in treating CNS disorders, demonstrating antidepressant-like and pro-cognitive properties (Canale et al., 2016). This highlights the chemical's potential in developing treatments for depression and cognitive impairments.

Anticancer Potential

The exploration of sulfonamide derivatives for anticancer activity has revealed promising candidates. For example, new sulfonamides possessing the 1,4-benzodioxane nucleus were synthesized and evaluated for their biological activities, showing moderate to good activity against BChE, AChE, and lipoxygenase, with some derivatives demonstrating proficient antimicrobial activities and potential as anticancer agents (Irshad et al., 2019). This indicates the potential of such compounds in the development of new anticancer therapies.